Cas no 156647-28-8 (4-(2-thienyl)-1H-imidazole)

4-(2-Thienyl)-1H-imidazole is a heterocyclic compound featuring a thienyl substituent attached to an imidazole core. This structure imparts unique electronic and coordination properties, making it valuable in organic synthesis and materials science. The compound exhibits strong π-conjugation due to the fused aromatic systems, enhancing its utility in optoelectronic applications. Its nitrogen and sulfur heteroatoms provide versatile binding sites for metal coordination, useful in catalysis and coordination chemistry. The thienyl group further contributes to stability and reactivity, facilitating functionalization for tailored derivatives. 4-(2-Thienyl)-1H-imidazole serves as a key intermediate in pharmaceuticals, agrochemicals, and advanced materials, offering a balance of reactivity and structural diversity for research and industrial applications.

4-(2-thienyl)-1H-imidazole structure

Product Name:4-(2-thienyl)-1H-imidazole

CAS No:156647-28-8

MF:C₇H₆N₂S

MW:150.200939655304

CID:1087965

PubChem ID:11423685

Update Time:2025-05-28

4-(2-thienyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

- 5-(Thiophen-2-yl)-1H-imidazole
- 4-(2-thienyl)-1H-imidazole(SALTDATA: FREE)
- 5-thiophen-2-yl-1H-imidazole
- BDBM24681
- OQEOPQIPVXGRAT-UHFFFAOYSA-N
- 4-(2-THIENYL)-1H-IMIDAZOLE
- CS-0271019
- SCHEMBL1949338
- DTXSID30465345
- EN300-1830929
- 4-thiophen-2-yl-1H-imidazole
- 4-thiophen-2-yl-1H-imidazole, 3
- 156647-28-8
- F70617
- FS-6441
- 5-(2-Thienyl)-1h-imidazole
- CHEMBL447965
- 4-(Thiophen-2-yl)-1H-imidazole
- 4-thien-2-yl-1h-imidazole
- 120118-99-2
- AKOS006343814
- AKOS022185589
- MFCD12827502
- DB-185242
- 5-(2-thienyl)imidazole
- 4-(2-thienyl)-1H-imidazole
- Inchi： 1S/C7H6N2S/c1-2-7(10-3-1)6-4-8-5-9-6/h1-5H,(H,8,9)
- InChI Key： OQEOPQIPVXGRAT-UHFFFAOYSA-N
- SMILES： S1C=CC=C1C1=CN=CN1

Computed Properties

Exact Mass: 150.02516937g/mol
Monoisotopic Mass: 150.02516937g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 118
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 56.9Å²

4-(2-thienyl)-1H-imidazole Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

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Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	B587618-10mg	4-(2-thienyl)-1H-imidazole	156647-28-8	10mg	$ 50.00	2022-06-07
TRC	B587618-50mg	4-(2-thienyl)-1H-imidazole	156647-28-8	50mg	$ 70.00	2022-06-07
TRC	B587618-100mg	4-(2-thienyl)-1H-imidazole	156647-28-8	100mg	$ 95.00	2022-06-07